
"physical and chemical properties of
gypsogenic acid"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gypsogenic acid

Cat. No.: B149321 Get Quote

Gypsogenic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Gypsogenic acid, a pentacyclic triterpenoid derivative of oleanolic acid, is a naturally occurring

compound found in various plant species, notably within the Caryophyllaceae family. It is

recognized for its diverse biological activities, including antibacterial, trypanocidal, and cytotoxic

effects against several cancer cell lines. This technical guide provides a detailed overview of

the physical and chemical properties of gypsogenic acid, standardized experimental protocols

for its extraction and biological evaluation, and an examination of its potential mechanism of

action in inducing apoptosis. This document is intended to serve as a comprehensive resource

for researchers and professionals engaged in natural product chemistry, pharmacology, and

drug discovery.

Physicochemical Properties
Gypsogenic acid is a white crystalline solid. Its fundamental physical and chemical properties

are summarized in the tables below, providing a foundational dataset for experimental design

and computational modeling.
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Table 1: General and Physical Properties of Gypsogenic
Acid

Property Value Source(s)

Molecular Formula C₃₀H₄₆O₅ [1][2][3]

Molecular Weight 486.68 g/mol [1][2][3]

CAS Number 5143-05-5 [1][2][3]

Appearance Solid powder [2]

Melting Point >300 °C (decomposes) [1]

Boiling Point 619.2 ± 55.0 °C (Predicted)

pKa 4.48 ± 0.70 (Predicted) [1]

Table 2: Solubility Profile of Gypsogenic Acid
Solvent Solubility Source(s)

DMSO Slightly soluble [1]

Methanol Slightly soluble [1]

Spectroscopic Data
The structural elucidation of gypsogenic acid has been accomplished through various

spectroscopic techniques. Below is a summary of the key spectroscopic data.

Table 3: Spectroscopic Data for Gypsogenic Acid
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Technique Key Peaks/Signals

¹H-NMR (400 MHz, CD₃OD)
The spectrum shows characteristic signals for a

pentacyclic triterpenoid structure.

¹³C-NMR (100.6 MHz, CD₃OD)

The spectrum confirms the presence of 30

carbon atoms, including those of the olean-12-

ene backbone, two carboxylic acid groups, and

a hydroxyl group.

Mass Spectrometry (ESI-MS)
The high-resolution mass spectrum provides the

exact mass, confirming the molecular formula.

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic

absorption bands for hydroxyl (-OH), carboxylic

acid (C=O and -OH), and carbon-carbon double

bond (C=C) functional groups.

Note: Detailed, tabulated NMR chemical shifts and a comprehensive list of MS fragmentation

patterns and IR absorption frequencies for gypsogenic acid are not consistently available in

the public domain and represent a gap in the current literature.

Experimental Protocols
This section provides detailed methodologies for the extraction and isolation of gypsogenic
acid from plant material and a standard protocol for assessing its cytotoxic activity.

Extraction and Isolation of Gypsogenic Acid from
Gypsophila trichotoma
This protocol is adapted from a published method for the isolation of gypsogenic acid.
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Air-dried powdered roots of
Gypsophila trichotoma (740 g)

Exhaustive extraction with 80% methanol

Partial evaporation of methanol

Successive partitioning with:
1. Dichloromethane (CH₂Cl₂)

2. Ethyl acetate (EtOAc)
3. n-Butanol (n-BuOH)

n-Butanol fraction

Column Chromatography (Diaion HP-20)
Eluent: H₂O/MeOH gradient (100:0 → 0:100)

Flash Chromatography (Silica gel)
Eluent: CH₂Cl₂/MeOH/H₂O (18:11:1)

Pure Gypsogenic Acid (50 mg)

Click to download full resolution via product page

Caption: A potential intrinsic apoptosis pathway modulated by triterpenoids.
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Conclusion
Gypsogenic acid is a promising natural product with documented biological activities that

warrant further investigation for its therapeutic potential. This guide provides a centralized

resource of its known physicochemical properties and standardized protocols to facilitate

ongoing and future research. Key areas for future investigation include the complete

elucidation of its spectroscopic profile, a more detailed characterization of its solubility in

various pharmaceutically relevant solvents, and a definitive determination of its molecular

mechanism of action in inducing cancer cell death. Such studies will be crucial for the potential

development of gypsogenic acid and its derivatives as novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. rsc.org [rsc.org]

3. files.core.ac.uk [files.core.ac.uk]

To cite this document: BenchChem. ["physical and chemical properties of gypsogenic acid"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149321#physical-and-chemical-properties-of-
gypsogenic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

